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Introduction to Tiadinil and Its Significance in Rice
Protection

Tiadinil is a novel systemic fungicide developed specifically for rice diseases, characterized by its unique

1,2,3-thiadiazole heterocyclic moiety and a distinctive mode of action that involves inducing the plant's

defense mechanisms against pathogens rather than directly targeting pathogens [1]. Discovered and

developed by Nihon Nohyaku Co., Ltd., tiadinil represents a class of plant defense activators that prime the

rice plant's innate immune system, offering a sustainable approach to disease management with potential

benefits for reducing selection pressure that leads to pathogen resistance [1] [2]. Unlike conventional

fungicides that exhibit direct antimicrobial activity, tiadinil stimulates the plant's systemic acquired

resistance (SAR) pathway, enabling the host to mount a stronger and faster defense response upon pathogen

challenge [3] [2].

The compound has demonstrated excellent activity against rice blast (Pyricularia oryzae), one of the most

devastating rice diseases worldwide, and also exhibits activity against some bacterial diseases affecting rice

[1] [4]. Tiadinil's favorable toxicological and eco-toxicological profile, coupled with its unique mode of

action, has made it a valuable tool in integrated disease management programs, particularly in regions where

rice blast poses significant threats to production [1]. The activation of plant defense mechanisms by tiadinil
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not only provides protection against pathogens but also has been shown to enhance the production of

herbivore-induced plant volatiles that attract natural enemies of herbivores, adding an indirect pest

management benefit to its application [3].

Chemical Properties and Regulatory Status

Fundamental Chemical Characteristics

Tiadinil belongs to the anilide fungicide class with the IUPAC name 3-chloro-4,4-dimethyl-1,2,3-

thiadiazole-5-carboxanilide and the CAS name N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-

carboxamide [4]. Its chemical formula is C₁₁H₁₀ClN₃OS, with a molecular mass of 267.73 g/mol [4]. The

compound typically presents as pale yellow crystals with a melting point of 112°C [4]. Tiadinil has

moderate water solubility (13.2 mg/L at 20°C and pH 7) and low volatility (vapor pressure of 1.03 × 10⁻³

mPa at 20°C), properties that influence its formulation and environmental behavior [4].

According to the Fungicide Resistance Action Committee (FRAC) classification, tiadinil belongs to Group

P03, which comprises host plant defense inducers [4]. This classification is crucial for resistance

management strategies, as it allows for informed decisions regarding fungicide rotation and mixtures based

on modes of action. The compound shows low acute mammalian toxicity, with an acute oral LD₅₀ in rats of

>6147 mg/kg, indicating a favorable toxicological profile [4].

Regulatory Status and Environmental Fate

Tiadinil is not approved under EC Regulation 1107/2009 but is listed in the EU database [4]. The

environmental fate characteristics of tiadinil indicate that it is relatively persistent in the environment,

though comprehensive degradation data (DT₅₀ values) for soil, water, and sediment are not fully available in

the searched literature [4]. The compound has a low bioaccumulation potential, reducing concerns about

biomagnification in food chains. From an ecotoxicological perspective, tiadinil demonstrates moderate

toxicity to freshwater fish, with an acute 96-hour LC₅₀ of 7 mg/L [4], necessitating appropriate measures to

minimize aquatic exposure during application in paddy systems.

Table 1: Physicochemical Properties of Tiadinil
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Property Value/Description Conditions

Chemical formula C₁₁H₁₀ClN₃OS -

Molecular mass 267.73 g/mol -

IUPAC name 3-chloro-4,4-dimethyl-1,2,3-thiadiazole-5-
carboxanilide

-

Appearance Pale yellow crystals -

Melting point 112°C -

Water solubility 13.2 mg/L 20°C, pH 7

Vapor pressure 1.03 × 10⁻³ mPa 20°C

Octanol-water partition
coefficient

Log P = 3.2 20°C, pH 7

Toxicity (Acute oral LD₅₀) >6147 mg/kg Rat

Application Methods and Efficacy Data

Application Methods and Timing

Tiadinil can be applied through multiple methods in rice cultivation, with nursery box application and

into-water application being the primary approaches [1]. For nursery box application, which is a common

practice in transplanting systems, tiadinil formulations are applied to the seedling boxes before or at

transplanting. Research has demonstrated that effective application programs often incorporate tiadinil at

both sowing and planting times to maximize disease control and resistance management [5]. At sowing time,

fungicides like benomyl may be drenched into the nursery box (e.g., 500 mL of 1,000 mg L⁻¹ benomyl per

box), while at planting time, tiadinil-containing formulations are applied to the nursery box as granules at

the registered dosage (typically 50 g of formulation per nursery box) [5].
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The into-water application method involves applying tiadinil formulations directly to the paddy water,

allowing the active ingredient to be taken up by the rice root system and translocated to the foliage. The

timing of application is critical for optimal efficacy, with research indicating that applications should be

made before disease pressure becomes severe to allow sufficient time for the plant to activate its defense

mechanisms [1] [2]. The systemic movement of tiadinil within the plant enables prolonged protection

against foliar diseases even when applied to the root zone or nursery box, making it particularly suitable for

these application methods.

Disease Control Efficacy

Tiadinil has demonstrated excellent efficacy against rice blast (Pyricularia oryzae),

Table 2: Efficacy of Tiadinil Against Rice Diseases

Target Disease Application Method Efficacy Level Additional Notes

Rice blast (Pyricularia
oryzae)

Nursery box, Into-

water

Excellent

control

Primary target disease

Rice bacterial diseases Nursery box, Into-

water

Moderate

activity

Specific pathogens not

specified

Sheath blight Combined

formulations

Enhanced

control

In combination with specific

partners

Detailed Experimental Protocols

Protocol for Resistance Management in Nursery Box
Applications

This protocol evaluates the integration of tiadinil with other fungicides to manage resistance in rice blast

pathogen populations, specifically addressing the challenge of melanin biosynthesis dehydratase inhibitor

(MBI-D) resistance [5].
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4.1.1 Materials and Reagents

Rice seeds (cultivar Kinuhikari or other susceptible variety)

Nursery boxes (standard dimensions for rice seedling production)
Benomyl (50% wettable powder)

Tiadinil formulation (6% granule)
Diclocymet formulation (1.5% or 3% granule)

Probenazole formulation (24% granule, as reference standard)
Fungicide-susceptible and resistant isolates of Pyricularia oryzae for bioassay

Molecular biology reagents for primer-introduced restriction enzyme analysis PCR (PIRA-PCR) for
detecting V75M mutation in scytalone dehydratase gene [5]

4.1.2 Experimental Procedure

Seedling Preparation and Treatment:

Sow rice seeds in nursery boxes using standard practices.
At sowing time (e.g., May 13 in the reference study), apply benomyl as a drench treatment at

500 mL of 1,000 mg L⁻¹ per nursery box [5].
Maintain control groups without benomyl application for comparison.

Planting Time Application:

At planting time (approximately 30 days after sowing, e.g., June 13), apply experimental
treatments to nursery boxes:

Treatment 1: Diclocymet + tiadinil mixture granules
Treatment 2: Diclocymet alone granules

Treatment 3: Probenazole granules (reference standard)
Treatment 4: Untreated control

Apply granules at registered dosage of 50 g per nursery box [5].

Transplanting and Field Layout:

Transplant seedlings to paddy field using mechanical transplanter.

Arrange plots in randomized complete block design with sufficient replication.
Each treatment plot should contain 10 rows (3 m) × 40 m with buffer zones between plots to

prevent chemical interference [5].

Disease Assessment:

Evaluate rice leaf blast incidence at flag leaf sheath open stage (BBCH 49), approximately 57

days after planting.
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Assess three different points in each plot, examining 100 plants per point (300 plants total per

treatment).
Calculate disease incidence as percentage of diseased plants [5].

Resistance Monitoring:

Collect rice blast lesions from each plot during disease assessment.
Extract genomic DNA from fungal isolates.

Perform PIRA-PCR to detect V75M mutation in scytalone dehydratase gene using specific
primers [5].

Calculate frequency of resistant mutants in population.

4.1.3 Data Analysis and Interpretation

Analyze disease incidence data using appropriate statistical methods (e.g., ANOVA followed by mean
separation tests).

Compare frequency of resistant isolates using Fisher's exact test (p = 0.05) [5].
The combination of benomyl at sowing with tiadinil and diclocymet at planting has been shown to

maintain effective blast control while keeping resistance frequency low (3.7% compared to 23.8%
without benomyl) [5].

Protocol for Assessing Defense Induction and Volatile
Production

This protocol evaluates the impact of tiadinil on induced defense responses, particularly the enhancement of

herbivore-induced plant volatiles (HIPVs) that attract natural enemies of pests [3].

4.2.1 Materials and Reagents

Rice plants at 4-5 leaf stage
Tiadinil formulation (appropriate for foliar application)

Herbivorous mites (Tetranychus kanzawai) or other suitable herbivores
Predatory mites (Neoseiulus womersleyi) for behavioral assays

Volatile collection apparatus (closed-loop stripping system or similar)
GC-MS system for volatile compound identification and quantification

Chemicals for defense phytohormone analysis: JA, JA-Ile, SA standards

4.2.2 Experimental Procedure
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Plant Treatment:

Apply tiadinil to rice plants at recommended field rate.
Maintain untreated control plants.

Allow 3-7 days for defense activation before subsequent treatments.

Herbivore Induction:

Introduce herbivorous mites (T. kanzawai) to treated and control plants.

Maintain no-herbivore controls for both tiadinil-treated and untreated plants.
Allow herbivores to feed for predetermined period (typically 24-48 hours).

Volatile Collection:

Enclose individual plants in volatile collection chambers.
Pull air through chambers and trap volatiles on adsorbent traps (e.g., Tenax TA).

Elute trapped volatiles with organic solvent (e.g., dichloromethane).
Concentrate samples under gentle nitrogen stream.

Chemical Analysis:

Analyze volatile samples by GC-MS.
Identify and quantify key compounds known to attract natural enemies.

Compare volatile profiles between treatments.

Behavioral Assays:

Use Y-tube olfactometer to test predatory mite preference.
Release individual predatory mites at base of Y-tube.

Present choices between volatiles from:
Tiadinil-treated, herbivore-infested plants

Untreated, herbivore-infested plants
Various control combinations

Record choices of at least 30 mites per comparison.
Analyze data with binomial tests.

4.2.3 Data Analysis and Interpretation

Analyze volatile quantification data using multivariate statistics (PCA, PERMANOVA) to identify

treatment effects on volatile blends.
Compare relative amounts of key predatory attractants between treatments.
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Analyze behavioral choice data with chi-square tests against null hypothesis of no preference (50:50

distribution).
Tiadinil treatment typically enhances production of specific herbivore-induced volatiles without

directly affecting herbivore performance, resulting in increased attraction of natural enemies [3].
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Figure 1: Experimental workflow for evaluating tiadinil in resistance management programs

Resistance Management Strategies

Understanding Resistance Development in Rice Blast

Rice blast (Pyricularia oryzae) is classified as a high resistance risk pathogen by the Fungicide Resistance

Action Committee (FRAC), with documented cases of resistance to various fungicide classes [5] [2]. Of

particular concern are the melanin biosynthesis inhibitors (MBIs), which include both reductase inhibitors

(MBI-Rs) like tricyclazole and dehydratase inhibitors (MBI-Ds) like diclocymet and carpropamid [5]. MBI-

D resistance has been documented in Japan, with resistant isolates possessing a single-point mutation

(V75M) in the scytalone dehydratase (SH) gene that confers cross-resistance across the MBI-D group [5].

Although MBI-D-resistant isolates appear to suffer a fitness penalty in the absence of selection pressure (as

their frequency declines when MBI-D use is discontinued), they can rapidly re-emerge when selection

pressure resumes [5].

Tiadinil's role in resistance management stems from its unique mode of action as a plant defense inducer

rather than a direct inhibitor of fungal metabolic processes [2]. Since tiadinil acts on the host plant's defense

mechanisms rather than directly targeting fungal proteins, it does not exert the same direct selection pressure

for target-site mutations that single-site fungicides do. This makes it a valuable component in resistance

management programs, particularly when used in combination or rotation with at-risk fungicides like the

MBI-Ds.

Integrated Resistance Management Protocols

Effective resistance management for rice blast should incorporate tiadinil within a broader framework of

chemical and cultural strategies:

Fungicide Mixtures:

Combine tiadinil with MBI-D fungicides like diclocymet in granular formulations applied at

planting [5].
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These mixtures provide both direct antifungal activity (from the MBI-D component) and host

resistance induction (from tiadinil).
Research shows that such mixtures provide good disease control (24.7% incidence vs. 93.3%

in untreated) while potentially reducing selection for resistant isolates compared to MBI-D alone
[5].

Sequential Applications:

Implement a program that includes seed treatment or drench with a multi-site fungicide like
benomyl at sowing, followed by tiadinil-containing mixtures at planting [5].

This approach has demonstrated effectiveness in preventing the re-emergence of MBI-D-
resistant isolates, keeping resistance frequency at 3.7% compared to 23.8% with MBI-D

mixture alone [5].

Rotation with Different Modes of Action:

Rotate tiadinil-containing programs with other blast control agents having different

mechanisms, such as probenazole (another plant activator) or QoI fungicides where
appropriate [2].

Avoid consecutive applications of fungicides with the same FRAC code within the same
growing season when possible.

Monitoring and Threshold-Based Applications:

Regularly monitor pathogen populations for resistance development using molecular methods
like PIRA-PCR for detecting the V75M mutation [5].

Base application decisions on disease pressure and resistance monitoring data rather than
calendar-based schedules.
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Figure 2: Comprehensive strategy for managing fungicide resistance in rice blast using tiadinil

Practical Implementation Guidelines

Recommendations for Different Production Systems

The implementation of tiadinil in rice disease management programs should be tailored to specific

production systems and disease pressure conditions. For transplanted rice systems, which represent the

majority of commercial rice production in Asia, the nursery box application method provides the most

efficient delivery of tiadinil [1] [5]. In this system, applying tiadinil-containing granules to nursery boxes at

planting ensures that seedlings are protected during the critical early growth stages and that the defense

activation coincides with periods of high vulnerability to blast infection. For direct-seeded rice systems,

where nursery boxes are not used, into-water applications or foliar sprays should be implemented, with

timing based on disease forecasting and growth stage.
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The optimal application rate for tiadinil in granular formulations is typically 50 g per standard nursery box,

as this dosage has demonstrated consistent efficacy in field trials [5]. For into-water applications,

manufacturers' recommended rates should be followed, typically ranging from 1.0 to 1.5 kg active ingredient

per hectare depending on formulation and disease pressure. Applications should be made preventively or at

the very early stages of disease development to allow sufficient time for defense activation, as tiadinil's

mode of action requires time for the plant to mount its defense responses rather than providing immediate

curative effects.

Compatibility and Mixing Guidelines

Tiadinil demonstrates good compatibility with various fungicides, insecticides, and bactericides, making it

suitable for integrated pest management programs. Research has documented successful combinations with:

MBI-D fungicides: Diclocymet for enhanced blast control and resistance management [5]
SDHI fungicides: Thifluzamide in composite formulations for broad-spectrum disease control [6]

Insecticides: Sulfoxaflor for simultaneous management of diseases and insect pests [7]

Table 3: Documented Effective Combinations with Tiadinil

Combination
Partner

Target
Pathogens/Pests

Reported Benefits Formulation Type

Diclocymet Rice blast Enhanced efficacy and

resistance management

Granule

Thifluzamide Rice blast, Sheath

blight

Broader spectrum of disease

control

Wettable powder,

WG

Sulfoxaflor Planthoppers,

Leafhoppers

Simultaneous disease and insect

control

Water dispersible

granule

Furametpyr Sheath blight Additional control of secondary

diseases

Granule

Probenazole Rice blast Alternative plant activator for

rotation

Granule
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When preparing tank mixtures, always conduct a jar test first by mixing small quantities of the formulations

in the same proportions as would be used in the field. Observe the mixture for signs of incompatibility such

as precipitation, gel formation, or separation. For sequential applications, maintain appropriate intervals

between products according to label recommendations. Tiadinil should not be mixed with strongly alkaline

products unless specified as compatible by the manufacturer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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